1-Hexylpyridinium chloride
Overview
Description
1-Hexylpyridinium chloride, also known as 1-Hexylpyridin-1-ium chloride, is a chemical compound with the molecular formula C11H18ClN . It has a molecular weight of 199.72 .
Synthesis Analysis
The synthesis of this compound can be achieved from Pyridine and 1-Chlorohexane . More detailed information about the synthesis process can be found in the referenced papers .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridinium ring with a hexyl chain attached to it . The InChI code for this compound is 1S/C11H18N.ClH/c1-2-3-4-6-9-12-10-7-5-8-11-12;/h5,7-8,10-11H,2-4,6,9H2,1H3;1H/q+1;/p-1 .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not mentioned in the search results, pyridinium salts, which include this compound, are known for their synthetic routes and reactivity .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More detailed physical and chemical properties can be found in the referenced sources .Scientific Research Applications
Enhancing Enzymatic Saccharification
1-Hexylpyridinium chloride ([Hpy][Cl]) shows promising applications in the pretreatment of cellulosic feedstocks for biofuel production. It has been demonstrated that short pretreatments with [Hpy][Cl] significantly accelerate the enzymatic saccharification of microcrystalline cellulose and Bagasse, resulting in high conversion rates to glucose. This process involves crystalline polymorphic alteration of cellulose or partial degradation of the crystalline cellulosic fraction in biomass, enhancing the initial reaction rates in enzymatic saccharification (Uju et al., 2013).
Investigating Acetylcholinesterase Inhibition
A derivative of this compound was studied as a potential inhibitor of acetylcholinesterase (AChE), a target for Alzheimer's disease treatment. This derivative demonstrated reversible and competitive inhibition of AChE, showing promise as a therapeutic agent (Correia et al., 2006).
Corrosion Inhibition
This compound has been investigated for its potential in inhibiting corrosion of carbon steel in acidic environments. Studies show its effectiveness in blocking both cathodic and anodic corrosion sites, forming a protective film on the steel surface, and significantly decreasing the corrosion rate (Aoun, 2017).
Iron Separation and Quantification in Water
This compound-based ionic liquid-modified silica has been used as a solid phase extraction sorbent for removing trace levels of Fe(III) ions from water samples. This method has shown potential for the separation and quantification of iron in various water samples, indicating its utility in environmental monitoring and analysis (Abdolmohammad-Zadeh et al., 2016).
Dermal Drug Delivery Systems
In pharmaceutical applications, this compound shows potential as an ingredient in gel-based dermal formulations. It has been found to enhance skin penetration of active ingredients and exhibit antimicrobial activity, making it a valuable component in topical drug delivery systems (Dobler et al., 2016).
Thermodynamic and Transport Properties
Molecular modeling and experimental studies have been conducted to understand the thermodynamic and transport properties of pyridinium-based ionic liquids, including this compound. These studies provide insights into their potential applications in various industrial processes (Cadena et al., 2006).
Safety and Hazards
1-Hexylpyridinium chloride is classified as a skin irritant and eye irritant, and it may cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . More detailed safety information can be found in the referenced sources .
Biochemical Analysis
Biochemical Properties
It is known that the lipophilicity and the position of the alkyl chains on the periphery of the pyridinium ring can affect its interactions with biomolecules
Cellular Effects
Studies on similar compounds suggest that the charge, lipophilicity, and the tri-dimensional shape of the molecule can determine its cellular uptake, subcellular distribution, and consequently, its phototoxicity .
Molecular Mechanism
It is likely that its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression, are influenced by its charge, lipophilicity, and the tri-dimensional shape .
Temporal Effects in Laboratory Settings
There is limited information available on the temporal effects of 1-Hexylpyridinium chloride in laboratory settings. It is known that the compound has a molecular weight of 199.720 Da , which may influence its stability, degradation, and long-term effects on cellular function.
Transport and Distribution
It is likely that its transport and distribution are influenced by its charge, lipophilicity, and the tri-dimensional shape .
Subcellular Localization
Studies on similar compounds suggest that its localization and activity may be influenced by its charge, lipophilicity, and the tri-dimensional shape .
properties
IUPAC Name |
1-hexylpyridin-1-ium;chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N.ClH/c1-2-3-4-6-9-12-10-7-5-8-11-12;/h5,7-8,10-11H,2-4,6,9H2,1H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEOSMYVMLZTQOH-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC[N+]1=CC=CC=C1.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2047935 | |
Record name | 1-Hexylpyridinium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2047935 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6220-15-1 | |
Record name | 1-Hexylpyridinium chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6220-15-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Hexylpyridinium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2047935 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Hexylpyridinium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.112.563 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-Hexylpyridinium chloride | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XF7XD5P9KG | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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